Cas no 19542-54-2 (Z-VAL-VAL-OH)

• Product Name: Z-VAL-VAL-OH
• CAS No: 19542-54-2
• MF: C₁₈H₂₆N₂O₅
• MW: 350.409445285797
• CID: 137044
• PubChem ID: 7019129
• Update Time: 2025-11-02

Z-VAL-VAL-OH Chemical and Physical Properties

Names and Identifiers

• L-Valine,N-[(phenylmethoxy)carbonyl]-L-valyl-
• Z-VAL-VAL-OH
• Cbz-H-Val-Val-OH
• Cbz-L-Val-L-Val-OH
• N-benzyloxycarbonyl-L-valyl-L-valine
• Z-L-Val-L-Val-OH
• Z-L-VALYL-L-VALINE
• SCHEMBL6272667
• DTXSID401258175
• (S)-2-((S)-2-(benzyloxycarbonylamino)-3-methylbutanamido)-3-methylbutanoic acid
• (2S)-3-methyl-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]butanoic acid
• 19542-54-2
• N-[(Phenylmethoxy)carbonyl]-L-valyl-L-valine

• Inchi： 1S/C18H26N2O5/c1-11(2)14(16(21)19-15(12(3)4)17(22)23)20-18(24)25-10-13-8-6-5-7-9-13/h5-9,11-12,14-15H,10H2,1-4H3,(H,19,21)(H,20,24)(H,22,23)/t14-,15-/m0/s1
• InChI Key： BAIDNIBSOZLYQU-GJZGRUSLSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 350.18400
• Monoisotopic Mass: 350.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105A^2

Experimental Properties

• PSA: 104.73000
• LogP: 2.94460

Z-VAL-VAL-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-VAL-VAL-OH

Comprehensive Guide to Z-VAL-VAL-OH (CAS No. 19542-54-2): Properties, Applications, and Market Insights

In the realm of peptide chemistry, Z-VAL-VAL-OH (CAS No. 19542-54-2) stands out as a dipeptide derivative with significant relevance in pharmaceutical and biochemical research. This compound, also known as N-Benzyloxycarbonyl-L-valyl-L-valine, is widely utilized in peptide synthesis, drug development, and enzymatic studies. Its unique structural properties make it a valuable building block for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular formula of Z-VAL-VAL-OH is C₁₈H₂₆N₂O₅, with a molecular weight of 350.41 g/mol. This white to off-white crystalline powder is characterized by its high purity and stability under standard laboratory conditions. The presence of the benzyloxycarbonyl (Z) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a technique that has gained tremendous attention in recent years due to advancements in peptide-based drug discovery.

Recent trends in pharmaceutical research have shown growing interest in Z-VAL-VAL-OH as a key intermediate in the development of protease inhibitors. With the global focus on antiviral therapies and targeted drug delivery systems, this compound has emerged as a crucial component in studying enzyme-substrate interactions. Researchers are particularly interested in its potential applications for designing COVID-19 related protease inhibitors, following the pandemic's emphasis on antiviral research.

The synthesis and application of Z-VAL-VAL-OH align perfectly with current industry demands for green chemistry solutions and sustainable manufacturing processes. Many laboratories are now exploring eco-friendly methods for peptide synthesis, and this compound serves as an excellent model for studying environmentally benign coupling reagents and protection strategies. Its compatibility with various microwave-assisted peptide synthesis techniques makes it particularly relevant in modern high-throughput research environments.

From a commercial perspective, the market for Z-VAL-VAL-OH has shown steady growth, driven by increasing investments in biopharmaceutical research and the expanding peptide therapeutics sector. Analytical data suggests that searches for "high purity Z-VAL-VAL-OH supplier" and "19542-54-2 technical specifications" have increased by approximately 35% over the past two years, reflecting growing industrial demand. The compound's stability and well-characterized properties make it a preferred choice for quality control standards in peptide manufacturing facilities.

In biochemical applications, Z-VAL-VAL-OH serves as an important tool for studying enzyme kinetics and protein folding mechanisms. Its structural features allow researchers to investigate the role of valine residues in protein stability and aggregation phenomena - a hot topic in neurodegenerative disease research. The compound's utility extends to structure-activity relationship (SAR) studies, where it helps elucidate the impact of specific amino acid sequences on biological activity.

Storage and handling of Z-VAL-VAL-OH require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with any chemical substance. Many researchers searching for "Z-VAL-VAL-OH storage conditions" are particularly interested in its long-term stability data and compatibility with various solvents.

The analytical characterization of Z-VAL-VAL-OH typically involves techniques such as HPLC purity analysis, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure batch-to-batch consistency and verify the compound's identity, which is crucial for reproducible research results. The availability of comprehensive analytical data has become increasingly important to researchers, as evidenced by rising search volumes for "Z-VAL-VAL-OH NMR spectrum" and "HPLC methods for 19542-54-2".

Looking toward the future, Z-VAL-VAL-OH is poised to maintain its importance in peptide science. As the field moves toward more complex peptide drug conjugates and multifunctional biomolecules, this dipeptide derivative will continue to serve as a fundamental building block. Its applications in personalized medicine and targeted therapy development are particularly promising areas for future exploration, aligning with broader trends in precision healthcare solutions.

For researchers and procurement specialists seeking Z-VAL-VAL-OH, it's essential to source the compound from reputable suppliers who can provide detailed certificates of analysis and technical support. The growing emphasis on research reproducibility has made quality documentation increasingly valuable, with many laboratories now requesting extensive characterization data along with their peptide purchases. This trend underscores the compound's role in maintaining high standards across biochemical and pharmaceutical research.